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Compound of Interest

Compound Name: 5-Methyl-2-nitrobenzonitrile

Cat. No.: B3015653

This guide provides an in-depth framework for the safe handling, storage, and emergency
management of 5-Methyl-2-nitrobenzonitrile (CAS No: 64113-86-6), a compound utilized in
various research and development applications. The protocols and information herein are
synthesized from authoritative safety data sheets and chemical safety literature to ensure the
well-being of laboratory personnel and the integrity of research outcomes. This document is
intended for researchers, scientists, and drug development professionals who may work with
this substance.

Compound Identification and Core Hazard Profile

5-Methyl-2-nitrobenzonitrile is an aromatic nitrile compound. Understanding its fundamental
properties is the first step in a comprehensive safety assessment.

Property Value Source
IUPAC Name 5-methyl-2-nitrobenzonitrile [1]

CAS Number 64113-86-6 [2]1[3][4]
Molecular Formula CsHsN202 [1112113114]
Molecular Weight 162.15 g/mol [1112][41[5]

The primary operational risk associated with this compound stems from its toxicity profile. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
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following hazard summary.

GHS Classification Hazard Statement Signal Word
Acute Toxicity, Oral (Category ) ]
2 H302: Harmful if swallowed Warning|[6]
Acute Toxicity, Dermal H312: Harmful in contact with )
) Warning|[6]
(Category 4) skin
Acute Toxicity, Inhalation o ]
H332: Harmful if inhaled Warning[6]
(Category 4)
Skin Irritation (Category 2) H315: Causes skin irritation Warning[6][7]
o H319: Causes serious eye ]
Eye Irritation (Category 2A) Warning[6][7]

irritation

These classifications mandate a stringent approach to exposure control. The compound is
harmful via all primary routes of laboratory exposure—ingestion, skin contact, and inhalation—
and can cause significant irritation to the skin and eyes.[6]

Prophylactic Safety: Engineering Controls and
Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplemented by
rigorous PPE protocols, is essential to minimize exposure risk.

Primary Engineering Controls: The Chemical Fume
Hood

All manipulations of 5-Methyl-2-nitrobenzonitrile, especially those involving the solid powder
or solutions, must be conducted within a certified and properly functioning chemical fume hood.
[8][9] The fume hood serves as the primary barrier, capturing dust and vapors at the source to
prevent inhalation, which is a significant exposure risk.[6]
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Personal Protective Equipment (PPE): The Last Line of
Defense

PPE is not a substitute for robust engineering controls but is critical for safeguarding against
incidental contact or unforeseen events.

o Hand Protection: Disposable nitrile gloves are the standard for providing a barrier against
incidental contact.[10][11] It is crucial to understand that thin nitrile gloves offer splash
protection and are not intended for prolonged immersion.[11] Gloves must be inspected
before use and disposed of immediately if contamination is suspected.[11][12] For tasks with
higher splash risk, thicker gloves may be appropriate.[12]

e Eye and Face Protection: Chemical splash goggles are mandatory.[13] If there is a
significant risk of splashing, a full-face shield should be worn in addition to goggles to protect
the entire face.[13]

+ Body Protection: A properly fastened laboratory coat must be worn to protect skin and
personal clothing.[2][6]

o Respiratory Protection: If work must be performed outside a fume hood where dust or
aerosols could be generated, a NIOSH-approved respirator with an appropriate particulate
filter is required.[7]

The following diagram illustrates the logical workflow for routine handling, emphasizing the
integration of safety measures at each step.
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Caption: Workflow for Routine Safe Handling.
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Standard Operating Procedures: Handling and
Storage

Adherence to standardized procedures is critical for consistent and safe laboratory operations.

Safe Handling Protocol

o Preparation: Before handling, ensure the work area inside the fume hood is clean and
uncluttered. Protect the work surface with disposable plastic-backed absorbent paper.[12]

 Aliquotting: When weighing the solid, use a spatula and perform the task slowly to prevent
the generation of airborne dust.

o Container Management: Keep the container of 5-Methyl-2-nitrobenzonitrile tightly closed
when not in use to prevent contamination and accidental spills.[6]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[6][8] Always wash hands thoroughly
with soap and water after handling the chemical, even if gloves were worn.[6][7]

Storage Requirements

e Location: Store the compound in a cool, dry, and well-ventilated area.[6][8][9]

e Security: The storage location should be locked to restrict access to authorized personnel
only.[6][8]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents
and strong acids.[6][9]

o Container Integrity: Ensure the container is tightly sealed and clearly labeled.[6]

Emergency Protocols: Spill and Exposure
Management

Preparedness is key to mitigating the consequences of an accidental release or exposure.

First-Aid Measures for Exposure
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Immediate and correct first aid can significantly reduce harm. The following protocols should be
followed.

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If the person is not breathing, provide artificial respiration, but avoid
mouth-to-mouth resuscitation.[2][8] Seek immediate medical attention.[6][7]

o Skin Contact: Immediately flush the affected skin with copious amounts of soap and water for
at least 15 minutes while removing all contaminated clothing and shoes.[6][7][14] Seek
medical attention if irritation develops or persists.[6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally.[6][7][14] Remove contact lenses if
present and easy to do.[6] Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting.[2][7][8] If the person is conscious, rinse their mouth with
water.[2][6] Never give anything by mouth to an unconscious person.[2][7] Call a physician or
poison control center immediately.[8]

Experimental Protocol: Solid Spill Cleanup

In the event of a spill, a systematic response is required to ensure personnel safety and
prevent environmental contamination.

o Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate non-
essential personnel from the spill area.[2]

o Don PPE: Before attempting cleanup, don the appropriate PPE, including a respirator,
chemical-resistant gloves, and safety goggles.[2][14]

o Contain the Spill: Prevent the powder from becoming airborne. If safe to do so, cover the
spill with a plastic sheet to minimize dust dispersion.

o Clean Up: Carefully sweep or vacuum the spilled solid material.[7] Avoid actions that
generate dust. Place the collected material and any contaminated cleanup supplies (e.g.,
paper towels, gloves) into a suitable, labeled, and sealed container for hazardous waste
disposal.[2][7]
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» Decontaminate: Wipe the spill area with a suitable solvent and then wash with soap and
water.

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

e Report: Report the incident to the laboratory supervisor or safety officer.

The following flowchart details the decision-making process for responding to a chemical spill.
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Caption: Emergency Response Flowchart for a Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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